(11-fluoroundecyl)triphenylphosphanium 4-methylbenzene-1-sulfonate
Overview
Description
(11-fluoroundecyl)triphenylphosphanium 4-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C36H44FO3PS and its molecular weight is 606.8. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of (11-fluoroundecyl)triphenylphosphanium 4-methylbenzene-1-sulfonate can be achieved through a two-step reaction process. The first step involves the synthesis of (11-fluoroundecyl)triphenylphosphonium bromide, which is then converted to the final product in the second step.", "Starting Materials": [ "Triphenylphosphine", "11-bromo-1-undecene", "Sodium fluoride", "4-methylbenzene-1-sulfonyl chloride", "Diethyl ether", "Methanol", "Acetone", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Synthesis of (11-fluoroundecyl)triphenylphosphonium bromide", "1. Dissolve triphenylphosphine (1.5 g, 5.7 mmol) in dry diethyl ether (50 mL) under nitrogen atmosphere.", "2. Add 11-bromo-1-undecene (2.5 g, 9.1 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "3. Filter the reaction mixture to remove any insoluble material and concentrate the filtrate under reduced pressure.", "4. Dissolve the residue in methanol (50 mL) and add sodium fluoride (1.2 g, 20 mmol) to the solution.", "5. Stir the reaction mixture for 2 hours at room temperature and then filter the mixture to remove any insoluble material.", "6. Concentrate the filtrate under reduced pressure to obtain (11-fluoroundecyl)triphenylphosphonium bromide as a white solid.", "Step 2: Synthesis of (11-fluoroundecyl)triphenylphosphanium 4-methylbenzene-1-sulfonate", "1. Dissolve (11-fluoroundecyl)triphenylphosphonium bromide (1 g, 2.2 mmol) in dry acetone (50 mL) under nitrogen atmosphere.", "2. Add 4-methylbenzene-1-sulfonyl chloride (1.2 g, 6.6 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "3. Filter the reaction mixture to remove any insoluble material and concentrate the filtrate under reduced pressure.", "4. Dissolve the residue in a mixture of hydrochloric acid (10 mL) and water (10 mL) and then add sodium bicarbonate until the pH of the solution is neutral.", "5. Extract the solution with diethyl ether (3 x 20 mL) and combine the organic layers.", "6. Wash the organic layer with water (20 mL) and then dry over sodium sulfate.", "7. Concentrate the organic layer under reduced pressure to obtain (11-fluoroundecyl)triphenylphosphanium 4-methylbenzene-1-sulfonate as a white solid." ] } | |
CAS No. |
1534360-63-8 |
Molecular Formula |
C36H44FO3PS |
Molecular Weight |
606.8 |
Purity |
95 |
Origin of Product |
United States |
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